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Compound of Interest

Compound Name: 1-Fluoropropan-2-ol

Cat. No.: B1329784 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-Fluoropropan-2-ol

Introduction
1-Fluoropropan-2-ol (CAS No: 430-50-2) is a flammable liquid and vapor with the molecular

formula C3H7FO.[1][2][3] This guide provides a comprehensive overview of the safety and

handling precautions necessary for researchers, scientists, and drug development

professionals who work with this compound. The information is compiled from various safety

data sheets and chemical databases to ensure a thorough understanding of the potential

hazards and the appropriate mitigation strategies.

Hazard Identification and Classification
1-Fluoropropan-2-ol is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its flammability and its potential to cause irritation to the skin, eyes, and

respiratory system.[2][3][4]

Table 1: GHS Hazard Classification for 1-Fluoropropan-2-ol
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Hazard Class Hazard Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor[1][2][3][4]

Skin corrosion/irritation 2
H315: Causes skin irritation[2]

[3][4]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[2][3][4]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[2][3][4]

Acute toxicity, inhalation 4 H332: Harmful if inhaled[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 1-Fluoropropan-2-ol is crucial for its

safe handling and storage.

Table 2: Physical and Chemical Properties of 1-Fluoropropan-2-ol

Property Value

CAS Number 430-50-2[1][2][3]

Molecular Formula C3H7FO[1][3]

Molecular Weight 78.09 g/mol [1][3]

Appearance Not specified

Flash Point 33.3 °C[1]

Density 0.959 g/cm³[1]

Vapor Pressure 44.8 mmHg at 25 °C[1]

Solubility No data available
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Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with 1-
Fluoropropan-2-ol.

Safe Handling
Handle in a well-ventilated area to avoid the formation of dust and aerosols.[1][5]

Wear appropriate personal protective equipment (PPE), including suitable protective

clothing, chemical-impermeable gloves, and eye/face protection.[1][5]

Avoid contact with skin and eyes.[1][5]

Keep away from heat, sparks, open flames, and other ignition sources.[2][5][6]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[2]

[5]

Ground and bond containers and receiving equipment during transfer.[2][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[6]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][5]

Keep containers securely sealed to prevent leakage.[6]

Store away from incompatible materials and foodstuff containers.[1][5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 1-Fluoropropan-2-ol.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[1][5] A face shield may be necessary when there is

a risk of splashing.
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Hand Protection: Handle with chemical-resistant gloves that have been inspected prior to

use.[1][5]

Body Protection: Wear fire/flame resistant and impervious clothing.[1][5] A fully-buttoned lab

coat is recommended.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[1]

First Aid Measures
In the event of exposure, immediate first aid is critical.

Inhalation: Move the victim to fresh air.[1][2][5] If breathing is difficult, administer oxygen.[1]

[5] If the victim is not breathing, provide artificial respiration and seek immediate medical

attention.[1][5]

Skin Contact: Immediately remove all contaminated clothing.[1][2][5] Wash the affected area

with soap and plenty of water.[1][2][5] Consult a doctor.[1][2][5]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids

open.[1][2][5] Remove contact lenses if present and easy to do.[2] Seek immediate medical

attention.[1][2]

Ingestion: Rinse the mouth with water.[1][2][5] Do not induce vomiting.[1][2][5] Never give

anything by mouth to an unconscious person.[1][2][5] Call a doctor or Poison Control Center

immediately.[1][2][5]

Firefighting Measures
1-Fluoropropan-2-ol is a flammable liquid and vapor.[1][2][3][4]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[1][2]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[7] Containers may explode when heated.[7]
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Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[1][8]

Accidental Release Measures
In the case of a spill or leak, follow these procedures:

Personal Precautions: Evacuate personnel to a safe area.[1][8] Avoid breathing vapors, mist,

or gas and ensure adequate ventilation.[1][8] Use personal protective equipment.[1][8]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not

let the chemical enter drains, as it can be harmful to the environment.[1]

Methods for Cleaning Up: Remove all sources of ignition.[1][8] Contain the spillage and then

collect it with a non-combustible absorbent material (e.g., sand, earth, diatomaceous earth,

vermiculite) and place it in a container for disposal according to local regulations.[6]

Experimental Protocols
The provided search results do not contain detailed experimental protocols for assays or

experiments involving 1-Fluoropropan-2-ol. For specific experimental methodologies, it is

recommended to consult peer-reviewed scientific literature and established laboratory safety

protocols.

Mandatory Visualizations
The following diagrams illustrate key safety and logical workflows for handling 1-
Fluoropropan-2-ol.
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Caption: Hazard Communication Workflow for 1-Fluoropropan-2-ol.
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Caption: Emergency Response Protocol for 1-Fluoropropan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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